Cas no 2171696-44-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-nitrophenyl)carbamoylpropanoic acid)
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-nitrophenyl)carbamoylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-nitrophenyl)carbamoylpropanoic acid
- 2171696-44-7
- EN300-1481800
- 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(4-nitrophenyl)carbamoyl]propanoic acid
-
- Inchi: 1S/C25H21N3O7/c29-23(30)13-22(24(31)26-15-9-11-16(12-10-15)28(33)34)27-25(32)35-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21-22H,13-14H2,(H,26,31)(H,27,32)(H,29,30)
- InChI Key: WIGASSLCYMGNEA-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 475.13795002g/mol
- Monoisotopic Mass: 475.13795002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 770
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 151Ų
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-nitrophenyl)carbamoylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1481800-0.05g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(4-nitrophenyl)carbamoyl]propanoic acid |
2171696-44-7 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1481800-0.1g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(4-nitrophenyl)carbamoyl]propanoic acid |
2171696-44-7 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1481800-0.25g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(4-nitrophenyl)carbamoyl]propanoic acid |
2171696-44-7 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1481800-0.5g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(4-nitrophenyl)carbamoyl]propanoic acid |
2171696-44-7 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1481800-1.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(4-nitrophenyl)carbamoyl]propanoic acid |
2171696-44-7 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1481800-2.5g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(4-nitrophenyl)carbamoyl]propanoic acid |
2171696-44-7 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1481800-5.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(4-nitrophenyl)carbamoyl]propanoic acid |
2171696-44-7 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1481800-10.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(4-nitrophenyl)carbamoyl]propanoic acid |
2171696-44-7 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1481800-50mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(4-nitrophenyl)carbamoyl]propanoic acid |
2171696-44-7 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1481800-100mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(4-nitrophenyl)carbamoyl]propanoic acid |
2171696-44-7 | 100mg |
$2963.0 | 2023-09-28 |
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-nitrophenyl)carbamoylpropanoic acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-nitrophenyl)carbamoylpropanoic acid
Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-nitrophenyl)carbamoylpropanoic acid (CAS: 2171696-44-7)
In recent years, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-nitrophenyl)carbamoylpropanoic acid (CAS: 2171696-44-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, peptide synthesis, and as a key intermediate in the production of bioactive compounds. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, properties, and potential applications.
The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-nitrophenyl)carbamoylpropanoic acid involves a multi-step process that leverages the principles of solid-phase peptide synthesis (SPPS). Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on the use of novel catalysts and reaction conditions. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the use of palladium-based catalysts significantly improved the efficiency of the coupling reactions involved in the synthesis of this compound, thereby reducing the overall production cost and time.
One of the most promising applications of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-nitrophenyl)carbamoylpropanoic acid lies in its role as a building block for peptide-based therapeutics. Researchers have successfully incorporated this compound into the synthesis of peptide-drug conjugates (PDCs), which are emerging as a powerful class of targeted therapies for cancer and other diseases. A recent preclinical study highlighted the compound's ability to enhance the stability and bioavailability of peptide-based drugs, making it a valuable tool in the development of next-generation therapeutics.
In addition to its applications in drug development, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-nitrophenyl)carbamoylpropanoic acid has also been investigated for its potential use in diagnostic imaging. A 2022 study published in Bioconjugate Chemistry reported the successful labeling of this compound with radioactive isotopes, enabling its use as a tracer in positron emission tomography (PET) imaging. This breakthrough opens new avenues for the non-invasive detection and monitoring of diseases such as cancer and neurodegenerative disorders.
Despite these advancements, challenges remain in the large-scale production and application of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-nitrophenyl)carbamoylpropanoic acid. Issues such as scalability, cost-effectiveness, and regulatory approval need to be addressed to fully realize its potential. Ongoing research efforts are focused on addressing these challenges, with several academic and industrial collaborations underway to explore innovative solutions.
In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-nitrophenyl)carbamoylpropanoic acid (CAS: 2171696-44-7) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique properties and wide-ranging applications make it a subject of intense study, with the potential to significantly impact drug development and diagnostic imaging. Future research will likely focus on further optimizing its synthesis, expanding its applications, and overcoming existing challenges to facilitate its transition from the laboratory to clinical use.
2171696-44-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-nitrophenyl)carbamoylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)